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Compound of Interest

Compound Name: 18-Hydroxytritriacontan-16-one

Cat. No.: B593528

CAS Number: 97191-42-9

This technical guide provides a comprehensive overview of 18-Hydroxytritriacontan-16-one,
a long-chain fatty alcohol and ketone. The information is tailored for researchers, scientists,
and drug development professionals, with a focus on its chemical properties, potential
synthesis and isolation protocols, and a framework for future biological activity screening.

Chemical and Physical Properties

18-Hydroxytritriacontan-16-one is a naturally occurring organic compound. It has been
identified as a constituent of the leaf waxes of Eucalyptus globulus. The fundamental properties
of this molecule are summarized in the table below.
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Property Value Source
CAS Number 97191-42-9 [1][21[3]
Molecular Formula C33He602 [1][3]
Molecular Weight 494.88 g/mol [11[3]
IUPAC Name 18-hydroxytritriacontan-16-one  [2]
Synonyms 18-Hydroxy-16-tritriacontanone  [2]

o Long-chain fatty alcohol, Beta-
Classification [2]
hydroxy ketone

Predicted Water Solubility 1.6e-05 g/L

Predicted logP 10.31

Experimental Protocols

Due to the limited specific research on 18-Hydroxytritriacontan-16-one, detailed experimental
protocols for this exact molecule are not readily available. However, based on established
organic chemistry principles for similar long-chain beta-hydroxy ketones, the following sections
outline plausible methodologies for its synthesis, isolation, and analysis.

Proposed Synthesis: Aldol Addition Route

A common and effective method for the synthesis of 3-hydroxy ketones is the aldol addition
reaction. This approach involves the reaction of an enolate with a carbonyl compound. For the
synthesis of 18-Hydroxytritriacontan-16-one, a plausible route would involve the aldol
addition of the enolate of 2-hexadecanone with hexadecanal.

Materials:
e 2-Hexadecanone
e Hexadecanal

e Lithium diisopropylamide (LDA)
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Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH4ClI) solution
Diethyl ether

Anhydrous magnesium sulfate (MgSQOa)

Argon or Nitrogen gas (for inert atmosphere)

Procedure:

Enolate Formation: A solution of 2-hexadecanone (1.0 mmol) in anhydrous THF (10 mL) is
cooled to -78 °C under an inert atmosphere. A solution of LDA in THF (1.1 mmol, 1.1 equiv)
is added dropwise, and the mixture is stirred for 30 minutes to facilitate the formation of the
lithium enolate.

Aldol Reaction: Hexadecanal (1.2 mmol, 1.2 equiv) is then added dropwise to the reaction
mixture. The reaction is stirred at -78 °C for 1 hour and monitored by Thin Layer
Chromatography (TLC).

Quenching: Upon completion, the reaction is quenched by the addition of a saturated
agueous NHaCl solution.

Extraction: The mixture is allowed to warm to room temperature and then extracted with
diethyl ether (3 x 20 mL).

Drying and Concentration: The combined organic layers are dried over anhydrous MgSOa,
filtered, and the solvent is removed under reduced pressure to yield the crude product.

Purification: The crude 18-Hydroxytritriacontan-16-one is purified by flash column
chromatography on silica gel.
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Proposed Synthesis Workflow for 18-Hydroxytritriacontan-16-one

Start: Prepare Reactants
(2-Hexadecanone, Hexadecanal, LDA, THF)

Dissolve 2-Hexadecanone

Enolate Formation
(-78 °C, Anhydrous THF, Inert Atmosphere)

Add LDA, then Hexadecanal

Aldol Addition
(Add Hexadecanal, -78 °C)

After 1 hr (TLC monitoring)

Reaction Quenching
(Saturated NH4CI)

:

Extraction
(Diethyl Ether)

:

Drying and Concentration
(MgSO4, Rotary Evaporation)

:

Purification
(Flash Column Chromatography)

End: Purified
18-Hydroxytritriacontan-16-one
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Caption: Proposed workflow for the synthesis of 18-Hydroxytritriacontan-16-one via an aldol
addition reaction.

Isolation from Natural Sources

18-Hydroxytritriacontan-16-one is a known component of Eucalyptus globulus leaf wax. The
following is a general protocol for the isolation of long-chain aliphatic compounds from plant
material.

Materials:

Fresh or dried leaves of Eucalyptus globulus

Chloroform or Hexane

Silica gel for column chromatography

Solvent systems for chromatography (e.g., hexane:ethyl acetate gradients)

Rotary evaporator
Procedure:

o Extraction: The plant leaves are immersed in a suitable organic solvent like chloroform or
hexane at room temperature for a short period (e.g., 30-60 seconds) to dissolve the
epicuticular waxes without extracting significant amounts of internal lipids.

e Filtration and Concentration: The solvent extract is filtered to remove any solid plant material
and then concentrated under reduced pressure using a rotary evaporator to yield the crude
wax extract.

o Chromatographic Separation: The crude wax extract is subjected to column chromatography
on silica gel.

o Elution: The column is eluted with a solvent gradient of increasing polarity, typically starting
with pure hexane and gradually increasing the proportion of ethyl acetate.
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o Fraction Collection and Analysis: Fractions are collected and analyzed by Thin Layer
Chromatography (TLC) to identify those containing the compound of interest. Fractions
containing the purified 18-Hydroxytritriacontan-16-one are combined and the solvent is
evaporated.

Analytical Methods

The characterization and quantification of 18-Hydroxytritriacontan-16-one would typically
involve standard analytical techniques.

e Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for the
identification and quantification of long-chain aliphatic compounds. The compound may
require derivatization (e.g., silylation) to improve its volatility and chromatographic behavior.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy would be
essential for the structural elucidation of the purified compound, confirming the positions of
the hydroxyl and carbonyl groups.

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic
functional groups, namely the hydroxyl (-OH) and carbonyl (C=0) stretches.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of published research on the specific biological activities
and associated signaling pathways of 18-Hydroxytritriacontan-16-one. Its structural similarity
to other long-chain fatty alcohols and ketones suggests potential roles in various biological
processes, but these have yet to be experimentally verified.

Given its presence in the leaf wax of Eucalyptus globulus, a plant known for its diverse
bioactive compounds, it is plausible that 18-Hydroxytritriacontan-16-one may possess
antimicrobial, anti-inflammatory, or insecticidal properties. A logical workflow for the initial
screening of its biological activity is proposed below.
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Logical Workflow for Biological Activity Screening

18-Hydroxytritriacontan-16-one
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Caption: A proposed logical workflow for the screening and evaluation of the biological activity
of 18-Hydroxytritriacontan-16-one.

Conclusion

18-Hydroxytritriacontan-16-one is a natural product with a well-defined chemical structure but
limited biological characterization. This guide provides a foundational understanding of its
properties and outlines plausible experimental approaches for its synthesis and isolation. The
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lack of data on its biological activity presents a clear opportunity for future research. The
proposed screening workflow offers a starting point for investigating the potential therapeutic or
agrochemical applications of this long-chain 3-hydroxy ketone. Further studies are essential to
unlock the full potential of this and other related natural products from Eucalyptus species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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